Cas no 55115-80-5 (4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine)

• Product Name: 4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine
• CAS No: 55115-80-5
• MF: C₉H₄ClN₃S
• MW: 221.666158676147
• CID: 1079640
• PubChem ID: 2779599
• Update Time: 2025-07-20

4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine
• 4-CHLORO-PYRIDO[3',2':4,5]THIENO[3,2-D]PYRIMIDINE
• 4-chloropyrido[3',2',4,5]thieno[3,2-d]pyrimidine
• AC1MCVWU
• AG-A-74511
• CTK6H4323
• QC-5356
• SBB096213
• SS-5038
• 4-chloropyrido[3', 2'; 4,5]thieno[3,2-d]pyrimidine
• SCHEMBL9042411
• DTXSID90381476
• 6-chloro-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• 4-Chloro-pyrido[3`,2`:4,5]thieno[3,2-d]pyrimidine
• 55115-80-5
• 4-chloropyrido [3',2'; 4,5]thieno[3,2-d]pyrimidine
• QCUXTBKFKCTJIQ-UHFFFAOYSA-N
• CS-0366736
• 4-chloropyrido[3',2'; 4,5]thieno[3,2-d]pyrimidine
• AKOS005073912
• C9H4ClN3S
• 4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine

• MDL： MFCD01312792
• Inchi： 1S/C9H4ClN3S/c10-8-7-6(12-4-13-8)5-2-1-3-11-9(5)14-7/h1-4H
• InChI Key： QCUXTBKFKCTJIQ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=CC=CN=C3S2)N=CN=1

Computed Properties

• Exact Mass: 220.98162
• Monoisotopic Mass: 220.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67

4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Chloropyrido3',2':4,5thieno3,2-dpyrimidine

Recent Advances in the Study of 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine (CAS: 55115-80-5)

4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine (CAS: 55115-80-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its role as a kinase inhibitor. This research brief aims to summarize the latest findings related to this compound, highlighting its therapeutic potential and mechanistic insights.

One of the key areas of research involves the optimization of synthetic routes for 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The optimized method utilizes a palladium-catalyzed cross-coupling reaction, which has proven to be more efficient than traditional approaches. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent investigations have revealed that 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine exhibits potent inhibitory effects against several tyrosine kinases, including EGFR and HER2. These kinases are often overexpressed in various cancers, making them attractive targets for anticancer therapies. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed nanomolar IC50 values against EGFR-mutant non-small cell lung cancer (NSCLC) cell lines, suggesting its potential as a lead compound for further development.

Moreover, structural-activity relationship (SAR) studies have been conducted to identify key modifications that enhance the compound's efficacy and selectivity. For instance, replacing the chlorine atom at the 4-position with other halogens or small alkyl groups has been shown to influence binding affinity and pharmacokinetic properties. Computational modeling and molecular docking studies have further elucidated the interactions between the compound and its kinase targets, providing a foundation for rational drug design.

Beyond oncology, 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine has also been explored for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv (2024) highlighted its ability to modulate NF-κB signaling, a pathway implicated in chronic inflammatory diseases. Additionally, preliminary data suggest that certain derivatives exhibit broad-spectrum antibacterial activity, particularly against Gram-positive pathogens.

Despite these promising findings, challenges remain in the development of 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to advance this compound into clinical trials and ultimately, to patients.

In conclusion, 4-Chloropyrido[3',2':4,5]thieno[3,2-d]pyrimidine (CAS: 55115-80-5) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its value as a candidate for treating various diseases, particularly cancer. Continued research and development efforts will be crucial to unlocking its full therapeutic potential.